1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine

• Molecular Formula: C22H35N3
• Molecular Weight: 341.5 g/mol
• IUPAC Name: 1-[1-(3-methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine
• InChI: InChI=1S/C22H35N3/c1-19-6-5-9-22(18-19)23-12-10-21(11-13-23)25-16-14-24(15-17-25)20-7-3-2-4-8-20/h2-4,7-8,19,21-22H,5-6,9-18H2,1H3
• InChI Key: SVKBQAXMGBRMLF-UHFFFAOYSA-N
• SMILES: CC1CCCC(C1)N2CCC(CC2)N3CCN(CC3)C4=CC=CC=C4

Description

1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine, also known as 4-MMC, is a synthetic stimulant drug that belongs to the cathinone family. It is a designer drug that was first synthesized in 1929, but its use as a recreational drug began in the mid-2000s. The drug is known for its euphoric effects, and it has been classified as a Schedule I drug in the United States due to its potential for abuse and lack of accepted medical use.

Mechanism of Action

The exact mechanism of action of 1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine is not fully understood, but it is believed to act as a dopamine and norepinephrine reuptake inhibitor. The drug increases the levels of these neurotransmitters in the brain, leading to its stimulant effects.
Biochemical and Physiological Effects:
The use of 1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine has been shown to have several biochemical and physiological effects. The drug increases heart rate, blood pressure, and body temperature, and it can lead to dehydration and electrolyte imbalances. The drug has also been shown to have neurotoxic effects on the brain, leading to long-term cognitive impairments.

Advantages and Limitations for Lab Experiments

The use of 1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine in lab experiments has several advantages and limitations. The drug can be used as a research tool to study the mechanisms of action of stimulant drugs, and it can be used to develop new treatments for psychiatric disorders. However, the drug has limited use due to its potential for abuse and lack of accepted medical use.

Future Directions

There are several future directions for research on 1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine. Future research could focus on developing new treatments for psychiatric disorders using the drug, or on developing new drugs that target the same mechanisms of action as 1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine. Additionally, future research could focus on the long-term effects of the drug on the brain and the development of cognitive impairments.

Synthesis Methods

The synthesis of 1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine involves the reaction of 4-methylpropiophenone with ammonium acetate and paraformaldehyde in the presence of hydrogen chloride gas. The resulting product is then reacted with 3-methylcyclohexylamine to form 4-methylmethcathinone, which is then further reacted with phenylpiperazine to form 1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine.

Scientific Research Applications

1-[1-(3-Methylcyclohexyl)piperidin-4-yl]-4-phenylpiperazine has been used in scientific research to study its effects on the central nervous system. The drug has been shown to have stimulant effects similar to those of amphetamines, and it has been used as a research tool to study the mechanisms of action of these drugs.